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Compound of Interest

Compound Name: 7-Azaspiro[3.5]nonan-2-ol

CAS No.: 784137-09-3

Cat. No.: B2620847

Get Quote

An In-Depth Technical Guide to the Safe Handling of 7-Azaspiro[3.5]nonan-2-ol and its

Hydrochloride Salt

For researchers, scientists, and drug development professionals, the novel molecular scaffold

of 7-Azaspiro[3.5]nonan-2-ol presents significant opportunities in medicinal chemistry. Its

three-dimensional architecture is a key feature in designing new therapeutic agents.[1]

However, as with any novel chemical entity, a thorough understanding of its safe handling and

potential hazards is paramount to ensure the well-being of laboratory personnel and the

integrity of research outcomes. This guide provides a comprehensive overview of the safety

data, handling protocols, and emergency procedures for 7-Azaspiro[3.5]nonan-2-ol, with a

primary focus on its commonly available hydrochloride salt.

Chemical Identification and Physical Properties
7-Azaspiro[3.5]nonan-2-ol is a bicyclic compound featuring a spirocyclic junction between a

cyclobutane and a piperidine ring.[2] The presence of both a secondary amine and a secondary

alcohol functional group dictates its chemical reactivity and physical properties. It is most

frequently supplied and handled as its hydrochloride salt to improve stability and solubility.
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Chemical Structure:

Caption: Molecular structure of 7-Azaspiro[3.5]nonan-2-ol.

Table 1: Physicochemical Data for 7-Azaspiro[3.5]nonan-2-ol Hydrochloride

Property Value Source

CAS Number 587869-08-7 [3]

Molecular Formula C₈H₁₅NO · HCl [3]

Molecular Weight 177.67 g/mol [3]

Physical Form Solid [3]

Purity Typically ≥97% [3]

Storage Temperature Room Temperature [3]

InChI Key
UBHOPTMYFRGEFP-

UHFFFAOYSA-N
[3]

Hazard Identification and GHS Classification
The primary hazards associated with 7-Azaspiro[3.5]nonan-2-ol hydrochloride are related to

its irritant properties. The Globally Harmonized System (GHS) classification, as derived from

supplier safety data sheets, indicates that this compound requires careful handling to avoid

exposure.[3][4]

GHS Pictogram:

Signal Word:Warning[3]

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3][4]
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H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

P264: Wash hands thoroughly after handling.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of water and soap.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][4]

The causality behind these classifications stems from the chemical nature of the molecule. As a

secondary amine, it can exhibit basic properties and reactivity that lead to irritation upon

contact with skin, eyes, and mucous membranes. The fine, solid nature of the hydrochloride

salt means it can be easily aerosolized, leading to respiratory tract irritation if inhaled.

Safe Handling and Storage Protocols
A proactive approach to safety is essential when working with this compound. The following

protocols are designed to minimize exposure and ensure safe laboratory operations.

Engineering Controls
All handling of solid 7-Azaspiro[3.5]nonan-2-ol hydrochloride should be conducted in a

certified chemical fume hood to prevent inhalation of dust.[4] The work area should be

equipped with an accessible eyewash station and a safety shower.

Personal Protective Equipment (PPE)
A standard PPE ensemble for handling this chemical includes:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[4]
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Hand Protection: Nitrile or neoprene gloves should be worn. Always inspect gloves for tears

or punctures before use and wash hands thoroughly after removal.[4]

Body Protection: A laboratory coat is required. For larger quantities or when there is a

significant risk of spillage, a chemical-resistant apron is recommended.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved

respirator with a particulate filter is necessary.

Storage Requirements
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[4][5]

Keep it away from incompatible materials such as strong oxidizing agents.

The recommended storage temperature is room temperature.[3]

Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is critical.
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Emergency Response Workflow for 7-Azaspiro[3.5]nonan-2-ol HCl

Exposure or Spill Occurs

Type of Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Spill

Spill

Remove contaminated clothing.
Wash area with soap and water for 15 mins.

Rinse cautiously with water for 15 mins.
Remove contact lenses if possible.
Seek immediate medical attention.

Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention.

Rinse mouth.
Do NOT induce vomiting.

Call a poison center or doctor.

Evacuate area.
Wipe up small spills with absorbent material.

Place in a sealed container for disposal.

Report Incident

Click to download full resolution via product page

Caption: Decision-making workflow for emergency situations.

Step-by-Step First Aid Measures:
If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If

respiratory irritation persists, seek medical attention.[4]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with plenty of soap and water. If skin irritation occurs, get medical advice.[4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.[4]

[5]
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If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[4]

Disposal Considerations
All waste containing 7-Azaspiro[3.5]nonan-2-ol must be treated as hazardous chemical

waste.

Collect waste material in a clearly labeled, sealed container.

Dispose of the waste through a licensed hazardous waste disposal company. Do not dispose

of it down the drain or in regular trash.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Conclusion
7-Azaspiro[3.5]nonan-2-ol and its hydrochloride salt are valuable compounds for drug

discovery, but they require handling with appropriate care. By understanding the inherent

hazards, utilizing proper engineering controls and personal protective equipment, and being

prepared for potential emergencies, researchers can work with this chemical safely and

effectively. The information presented in this guide is intended to provide a foundation for a

robust safety culture in the laboratory. Always consult the most recent Safety Data Sheet from

your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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